4-Hydroxy-benzoic acid carboxymethyl ester

• CAS No.: 10414-69-4
• Molecular Formula: C9H8O5
• Molecular Weight: 196.16 g/mol
• IUPAC Name: 2-(4-hydroxybenzoyl)oxyacetic acid
• InChI: InChI=1S/C9H8O5/c10-7-3-1-6(2-4-7)9(13)14-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key: YNUBJERORXITEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCC(=O)O)O

Description

4-Hydroxy-benzoic acid carboxymethyl ester is a useful research compound. Its molecular formula is C9H8O5 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-benzoic acid tert-butoxycarbonylmethyl ester 15 (18 grams, 71.42 mmol) in tetrahydrofuran (100 mL) is added 10% lithium hydroxide solution (35 mL). The mixture is heated at 50-60° C. for 1 hour. The reaction mass is cooled to room temperature, and the pH is adjusted to 4 with dilute acetic acid. The organic phase is separated and distilled to give crude 16, which can be purified in appropriate solvent.